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Cat. No.: B178826

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(2-pyridylmethyl)amine, commonly abbreviated as TPA or TPMA, is a versatile tripodal
tetradentate ligand with the chemical formula C1sH1sNa4.[1][2] Its unique three-dimensional
structure, featuring a central tertiary amine linked to three 2-pyridylmethyl arms, allows it to
form stable complexes with a wide array of metal ions.[2][3] This chelating property has made
TPA a subject of significant interest and application in various fields of chemistry, including
coordination chemistry, catalysis, and bioinorganic chemistry. This guide provides an in-depth
overview of the core properties, synthesis, and applications of Tris(2-pyridylmethyl)amine.

Physicochemical and Spectroscopic Properties

Tris(2-pyridylmethyl)amine is typically a white to yellowish-pale brown solid that is soluble in
polar organic solvents.[1] Its fundamental properties are summarized in the tables below.

General Properties
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Property Value Reference(s)
CAS Number 16858-01-8 [1][4][5]116]
Molecular Formula CisH18Na4 [L][2]14105]107118]
Molecular Weight 290.37 g/mol [L1415171181191
White to yellowish-pale brown
Appearance _ [L1[5][6]1[°]
solid
Melting Point 73-89 °C [L][415]16119]
- Soluble in polar organic
Solubility [1][2]
solvents
Technique Description Reference(s)
Spectra are available for
1H NMR o [10][11]
structural confirmation.
Infrared spectra show
characteristic peaks for
aromatic C-H (above 3000
IR Spectroscopy cm~1) and aliphatic C-H (below  [12]
3000 cm™1) stretching, as well
as aromatic C=C stretching in
the 1500-1700 cm~1 region.
Available for molecular weight
Mass Spectrometry [3][13]

confirmation.

Synthesis of Tris(2-pyridylmethyl)amine

The most common and well-established method for the synthesis of TPA is through the

alkylation of a primary amine with a suitable pyridylmethyl halide.[3][14]
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Experimental Protocol: Alkylation of 2-
(Aminomethyl)pyridine

A widely used procedure involves the reaction of 2-(aminomethyl)pyridine with 2-
(chloromethyl)pyridine hydrochloride in the presence of a strong base.[5][12][15]

Materials:

e 2-(Chloromethyl)pyridine hydrochloride
e 2-(Aminomethyl)pyridine

e Sodium hydroxide (NaOH)

¢ Dichloromethane (CH2Cl2)

e Anhydrous sodium sulfate (Na2S0a4)

» Petroleum ether

« Distilled water

Ice bath

Procedure:

e Under a nitrogen atmosphere, dissolve 2-(chloromethyl)pyridine hydrochloride (2.0 g, 12.2
mmol) in 20 mL of distilled water in a 100 mL flask.[5][15]

e Cool the flask in an ice bath.[5][15]

e Slowly add a solution of NaOH (2.44 g, 61.0 mmol) dissolved in a minimal amount of distilled
water.[5][15]

e Add 2-(aminomethyl)pyridine (0.60 g, 5.54 mmol) and stir until the solution is homogeneous.
The solution will turn red.[5][15]
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* Remove the ice bath and stir the reaction mixture at room temperature for 48 hours. The
color will gradually change to brown, and a brown oil will precipitate.[5][15]

e Add 50 mL of dichloromethane to the reaction mixture and transfer to a separatory funnel.[5]
[15]

o Extract the aqueous layer with dichloromethane (3 x 50 mL).[5][15]

« Combine the organic layers, dry with anhydrous sodium sulfate, and concentrate under
reduced pressure to obtain a brown oil.[5][15]

e Dry the oil under vacuum to yield a brown semi-solid.[5][15]
e Wash the semi-solid with a small amount of ether to obtain a brown solid.[5][15]

o Recrystallize from petroleum ether to obtain light yellow, needle-like crystals.[5][15]
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Caption: Synthetic workflow for Tris(2-pyridylmethyl)amine (TPA).

Coordination Chemistry
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The defining characteristic of TPA is its function as a tripodal, tetradentate nitrogen donor
ligand.[3] The central tertiary amine and the three pyridine nitrogen atoms act as donor sites,
allowing TPA to chelate to a metal center.[2][3] This coordination typically results in the
formation of five- or six-coordinate complexes, depending on the metal ion and the presence of
other ligands.[3] While typically tetradentate, TPA can also exhibit tridentate coordination in
some instances.[3][16]

The coordination of TPA to a metal ion can be represented as a fundamental donor-acceptor
interaction.

TPA Ligand

Coordination Bond

Metal lon (Mn+)

Click to download full resolution via product page
Caption: Coordination of TPA to a metal ion.

The synthesis of TPA metal complexes generally involves reacting the ligand with a suitable
metal salt in an appropriate solvent.

Experimental Protocol: General Synthesis of a TPA-
Metal Complex

This protocol describes a general method for the synthesis of cobalt(ll) and zinc(ll) complexes
of TPA derivatives.[14]
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Materials:

Tris(2-pyridylmethyl)amine (or a derivative)

Metal salt (e.g., Zn(ClOa4)2:6H20 or Co(ClO4)2-6H20)

Acetonitrile

Diethyl ether

Procedure:

Dissolve the TPA ligand (0.15 mmol) and the metal salt (0.15 mmol) in acetonitrile (3 mL).
[14]

Stir the solution for 1 hour at room temperature.[14]

Carefully add diethyl ether (10 mL) to the reaction flask to induce precipitation.[14]

After a few hours, filter the resulting precipitate and dry it under vacuum to afford the desired
metal complex.[14]

Applications

The unique chelating properties of TPA have led to its use in a variety of applications.

o Catalysis: TPA and its derivatives are widely used as ligands in atom transfer radical
polymerization (ATRP), a controlled polymerization technique.[1][6][16] Copper complexes of
TPA are patrticularly effective catalysts for this process.[16] Cobalt complexes of TPA have
been investigated for their potential in the hydrogen evolution reaction (HER).[14]

e Bioinorganic Chemistry: TPA is frequently employed to create model complexes that mimic
the active sites of metalloenzymes.[16] This allows for the study of reaction mechanisms and
the electronic structures of these biological catalysts. For example, TPA has been used to
model the active sites of copper-containing enzymes involved in oxygen activation.[16]

e Supramolecular Chemistry and Sensing: The ability of TPA to bind to metal ions has been
exploited in the development of sensors.[3][17] Zinc(Il) complexes of TPA have been
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extensively used in chiral sensing applications.[14][17] Modifications to the TPA structure can
enhance its solubility and fluorescence properties, making it suitable for the detection of
specific metal ions.[3]

Safety Information

Tris(2-pyridylmethyl)amine is harmful if swallowed.[4] It can also cause skin and serious eye
irritation.[6] Appropriate personal protective equipment, including gloves and safety glasses,
should be worn when handling this compound. All work should be conducted in a well-
ventilated area. For detailed safety information, refer to the Safety Data Sheet (SDS).[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://thesis.unipd.it/retrieve/d9ac3a18-ab78-45a0-a50e-8ed0c94cdcde/Tesi%20LM_Alessandro%20Baghin.pdf
https://pubs.rsc.org/en/content/articlehtml/2024/dt/d4dt02022g
https://pubs.rsc.org/en/content/articlehtml/2024/dt/d4dt02022g
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01383597.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC8888438/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8888438/
https://www.researchgate.net/figure/Structures-of-a-compound-1-tris2-pyridylmethylamine-TPA-and-b-compound-2_fig1_311360923
https://www.chemicalbook.com/msds/tris-2-pyridylmethyl-amine.pdf
https://www.benchchem.com/product/b178826#tris-2-pyridylmethyl-amine-cas-number-16858-01-8-properties
https://www.benchchem.com/product/b178826#tris-2-pyridylmethyl-amine-cas-number-16858-01-8-properties
https://www.benchchem.com/product/b178826#tris-2-pyridylmethyl-amine-cas-number-16858-01-8-properties
https://www.benchchem.com/product/b178826#tris-2-pyridylmethyl-amine-cas-number-16858-01-8-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b178826?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

